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Compound of Interest

Compound Name: 3-(Methylsulfonyl)-1-propyne

CAS No.: 111247-76-8

Cat. No.: B1283193

Get Quote

Executive Summary
3-(Methylsulfonyl)-1-propyne (also known as methyl propargyl sulfone) is a high-value

electrophilic building block and functional electrolyte additive. Its molecular architecture—

featuring a strongly electron-withdrawing sulfonyl group (

) flanked by a methyl group and a propargyl moiety—imparts unique reactivity profiles utilized
in cycloaddition chemistries (e.g., as a dipolarophile), Michael acceptor protocols, and lithium-
ion battery solid electrolyte interphase (SEI) formation.[1]

This guide provides a definitive spectroscopic atlas and handling protocol for researchers. It

addresses the critical challenge of prototropic isomerization, where the propargyl sulfone

equilibrates with its allenyl isomer under basic conditions—a frequent cause of spectral

misinterpretation in purity assays.[1]

Molecular Profile & Properties[2][3][4][5][6]
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Property Data

IUPAC Name 3-(Methylsulfonyl)prop-1-yne

Common Name Methyl propargyl sulfone

CAS Number 14556-12-8

Molecular Formula

Molecular Weight 118.15 g/mol

Physical State
White to off-white crystalline solid or colorless oil

(purity dependent)

Melting Point 44–46 °C

Solubility

Soluble in

, DMSO-

, Acetone-

, Methanol

Synthesis & Sample Preparation
To ensure spectroscopic fidelity, samples must be free of the thermodynamic allenyl isomer (

). The following protocol minimizes base-catalyzed isomerization.

Validated Synthesis Route (Nucleophilic Substitution)
The most robust method involves the displacement of propargyl bromide with sodium

methanesulfinate in an aqueous/alcoholic medium.

Propargyl Bromide
(80% in Toluene)

Reflux in EtOH/H2O
(4-6 hours)

NaSO2Me
(Sodium Methanesulfinate)

Extraction (DCM)
& Recrystallization 3-(Methylsulfonyl)-1-propyne
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Figure 1: Synthesis workflow emphasizing mild conditions to prevent isomerization.

Purification for Spectroscopy[1]
Recrystallization: Use Ethanol/Hexane or

/Pentane.

Drying: Vacuum dry at ambient temperature (< 30°C). Avoid high heat, which can promote

decomposition or polymerization.[1]

Solvent Choice: For NMR, use

neutralized with basic alumina or silver foil if the solvent is acidic, though the compound is
generally stable in standard

.[1] Avoid DMSO-

if the sample contains trace base, as it accelerates isomerization.[1]

Spectroscopic Atlas
Nuclear Magnetic Resonance (NMR)
The

NMR spectrum is diagnostic due to the distinct electronegativity of the sulfone group and the
long-range coupling characteristic of terminal alkynes.

H NMR Data (400 MHz,

)
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

a 3.92 – 3.98 Doublet (d) 2H Hz

-

-

b 3.05 – 3.10 Singlet (s) 3H -
-

-

c 2.65 – 2.70 Triplet (t) 1H Hz -

Mechanistic Insight:

The methylene protons (a) are significantly deshielded (

ppm) compared to standard propargyl groups (

ppm) due to the strong electron-withdrawing inductive effect (-I) of the sulfonyl group.

The coupling constant (

Hz) represents a long-range

coupling through the triple bond, typical of propargyl systems.[1] This triplet appearance of
the acetylenic proton (c) arises from coupling to the two methylene protons.

C NMR Data (100 MHz,

)
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Shift (

, ppm)
Carbon Type Assignment

72.5 CH
-

(Terminal Alkyne)

76.8 C (Internal Alkyne)

48.5
-

-

41.2
-

-

Vibrational Spectroscopy (IR)
Infrared spectroscopy is the primary tool for confirming the oxidation state of the sulfur and the

integrity of the alkyne.[1]

Frequency (

)
Intensity Mode Assignment

Structural
Significance

3250 – 3300 Sharp, Strong
Terminal Alkyne

stretch

2130 – 2150 Weak Alkyne triple bond

1300 – 1320 Strong Sulfone (Asymmetric)

1120 – 1150 Strong Sulfone (Symmetric)

Diagnostic Note: The absence of a band around 1950

(allene stretch) confirms the sample has not isomerized to the allenyl sulfone.
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Mass Spectrometry (MS)
Ionization Mode: EI (70 eV) or ESI (+).

Molecular Ion (

):

118.

Base Peak: Often

39 (

) or 54 (

loss derived fragments).

Fragmentation Pathway:

(118)

Loss of

(64 Da)

(

54).

-Cleavage

(

79) and Propargyl radical.

Reactivity & Stability Logic
Understanding the spectroscopic behavior requires understanding the molecule's reactivity,

particularly its acidity.[1]

Prototropic Isomerization
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The

-protons (methylene group) are flanked by a sulfone and an alkyne, making them significantly
acidic (

). In the presence of base (e.g.,

,

), the compound equilibrates to the thermodynamically more stable allenyl sulfone.[1]

Propargyl Sulfone
(Kinetic Product)

CH3-SO2-CH2-C≡CH

Carbanion Intermediate
[Stabilized by SO2]

+ Base Allenyl Sulfone
(Thermodynamic Product)

CH3-SO2-CH=C=CH2

Resonance
Reversible

Click to download full resolution via product page

Figure 2: Base-catalyzed isomerization pathway. Researchers must check NMR for vinylic

signals (

ppm) indicating contamination.

Applications in Drug Discovery & Materials[1]
Michael Acceptor: The allenyl isomer (generated in situ) acts as a potent electrophile for

cysteine residues in covalent drug design.

Battery Electrolytes: Used as an additive to form stable SEI layers on graphite anodes,

preventing exfoliation.[1] The sulfone moiety reduces reductively to form insoluble lithium

alkyl sulfinates.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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